2,5-Bis(hydroxymethyl)pyrrolidin-3-one

Specification

• CAS No.: 104639-21-6
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2,5-bis(hydroxymethyl)pyrrolidin-3-one
• Standard InChI: InChI=1S/C6H11NO3/c8-2-4-1-6(10)5(3-9)7-4/h4-5,7-9H,1-3H2
• Standard InChI Key: NDFDVAQGBIIVEY-UHFFFAOYSA-N
• SMILES: C1C(NC(C1=O)CO)CO
• Canonical SMILES: C1C(NC(C1=O)CO)CO

Introduction

2,5-Bis(hydroxymethyl)pyrrolidin-3-one is an organic compound with the molecular formula $C_7H_{12}N_2O_3$
. It features a pyrrolidine ring substituted with two hydroxymethyl groups at the 2 and 5 positions, and a carbonyl group at the 3 position. This structural arrangement makes it a significant intermediate in organic synthesis and medicinal chemistry.

Synthesis Methods

The synthesis of 2,5-bis(hydroxymethyl)pyrrolidin-3-one can be achieved through several methods:

Biological Activities

Research indicates that 2,5-bis(hydroxymethyl)pyrrolidin-3-one exhibits various biological activities:

• Antiviral Properties: It has been studied as a potential precursor for compounds that inhibit viral replication, suggesting its utility in antiviral drug development.

• Mechanisms of Action: Although specific mechanisms require further investigation, its structural similarity to other bioactive molecules indicates potential interactions with biological targets.

Table 2: Biological Activities

Activity	Description
Antiviral	Potential to inhibit viral replication
Interaction with Targets	Similarity to known bioactive compounds

Applications in Organic Synthesis

Due to its versatile structure, 2,5-bis(hydroxymethyl)pyrrolidin-3-one serves as an important building block in organic synthesis. Its applications include:

• Chiral Auxiliary: Utilized in asymmetric synthesis to produce enantioenriched compounds.

• Intermediate for Drug Development: Acts as a precursor in synthesizing various pharmaceutical agents.